2-(alpha-Amino-p-chlorobenzyl)-1-indanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(α-Amino-p-chlorobenzyl)-1-indanol is a chiral secondary alcohol derivative of 1-indanol, featuring a p-chlorobenzyl group substituted with an amino group at the α-position (Figure 1). Its structure combines an indanol backbone (a bicyclic system with a hydroxyl group at the 1-position) with a functionalized benzyl moiety. This compound’s stereochemistry and substituents likely influence its physicochemical properties, reactivity, and interactions with biological systems.
Properties
CAS No. |
36297-44-6 |
|---|---|
Molecular Formula |
C16H16ClNO |
Molecular Weight |
273.75 g/mol |
IUPAC Name |
2-[amino-(4-chlorophenyl)methyl]-2,3-dihydro-1H-inden-1-ol |
InChI |
InChI=1S/C16H16ClNO/c17-12-7-5-10(6-8-12)15(18)14-9-11-3-1-2-4-13(11)16(14)19/h1-8,14-16,19H,9,18H2 |
InChI Key |
WCKAGTONKQFNQE-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C(C2=CC=CC=C21)O)C(C3=CC=C(C=C3)Cl)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Core Structural Features
- 1-Indanol: The parent compound consists of a hydroxyl group at the 1-position of the indane ring system. Its axial and equatorial conformers exhibit distinct spectroscopic and thermodynamic behaviors .
- 2-(α-Amino-p-chlorobenzyl)-1-indanol: The 1-indanol core is modified with a p-chlorobenzyl group bearing an α-amino substituent.
- 1-Indanol 4-nitrobenzoate ester: Features a nitrobenzoate ester at the 1-position, replacing the hydroxyl group with a bulky electron-withdrawing substituent .
- 2-[(p-Chlorophenyl)phenylacetyl]-1,3-indandione: Shares a p-chlorophenyl group but differs in the core structure (indandione vs. indanol) and functionalization (acetyl vs. amino) .
Key Functional Group Influences
Physicochemical and Spectroscopic Properties
Conformational Analysis
- 1-Indanol: Prefers an equatorial OH conformation (ΔG ≈ 2 kJ/mol lower than axial) due to stereoelectronic effects within the indane ring. The equatorial conformation exhibits an OH stretching wavenumber at ~3627 cm⁻¹ (IR), while the axial form absorbs at ~3650 cm⁻¹ .
- 2-(α-Amino-p-chlorobenzyl)-1-indanol: The amino group may stabilize specific conformers via intramolecular hydrogen bonding with the hydroxyl group. The p-chlorobenzyl group could enhance π-π stacking interactions in chromatographic separations, akin to cyclic alcohols retained on TPP columns .
Chromatographic Behavior
- 1-Indanol: Exhibits strong retention on TPP (triphenylene-terminated) columns due to π-π interactions with the stationary phase. Elutes later than n-decanol on TPP but earlier on HP-5MS columns .
- Analogous Chlorinated Compounds : The p-chlorophenyl group in related molecules (e.g., 2-[(p-chlorophenyl)phenylacetyl]-1,3-indandione) may increase retention times in reverse-phase chromatography due to hydrophobic and dipole interactions .
Reactivity and Catalytic Transformations
Oxidation Reactions
- 1-Indanol: Oxidized enantioselectively to 1-indanone using chiral Mn(III)–salen catalysts (e.g., 86% ee for (S)-1-indanol) .
- 2-(α-Amino-p-chlorobenzyl)-1-indanol: The amino group may act as a directing group in oxidation or participate in side reactions (e.g., imine formation).
Enzymatic Interactions
- dihydroxylation . Substrate analogs with bulkier substituents (e.g., p-chlorobenzyl) may exhibit reduced enzymatic activity due to steric hindrance.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
